![molecular formula C17H15N3O3S B2370368 N-(2-Methoxyphenyl)-2-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide CAS No. 2309612-98-2](/img/no-structure.png)
N-(2-Methoxyphenyl)-2-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide
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Overview
Description
N-(2-Methoxyphenyl)-2-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2-Methoxyphenyl)-2-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide is not fully understood. However, studies have suggested that it may exert its effects by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and microbial growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation, inhibit cancer cell growth, and exhibit antimicrobial activity. It has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-Methoxyphenyl)-2-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide is its potential as a therapeutic agent for various diseases. It has also been shown to have low toxicity in animal models. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on N-(2-Methoxyphenyl)-2-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide. One potential direction is to investigate its potential as a therapeutic agent for other diseases, such as multiple sclerosis. Another direction is to study its mechanism of action in more detail to better understand how it exerts its effects. Additionally, further research is needed to optimize its solubility in water and improve its bioavailability.
Synthesis Methods
The synthesis method of N-(2-Methoxyphenyl)-2-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide involves the reaction of 2-amino-4-oxo-3-(2-phenyl-2-propenyl)thiazolidine-5-carboxylic acid with o-anisidine in the presence of acetic anhydride. This reaction results in the formation of this compound.
Scientific Research Applications
N-(2-Methoxyphenyl)-2-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide has potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
CAS RN |
2309612-98-2 |
---|---|
Molecular Formula |
C17H15N3O3S |
Molecular Weight |
341.39 |
IUPAC Name |
N-(2-methoxyphenyl)-2-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide |
InChI |
InChI=1S/C17H15N3O3S/c1-23-14-9-5-4-8-13(14)18-15(21)10-20-16(22)11-6-2-3-7-12(11)19-17(20)24/h2-9H,10H2,1H3,(H,18,21)(H,19,24) |
InChI Key |
HFRTVSFTKVQJFC-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1NC(=O)CN2C(=O)C3=CC=CC=C3NC2=S |
solubility |
not available |
Origin of Product |
United States |
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